Cas no 1805386-30-4 (2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine
• CAS No: 1805386-30-4
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4810119
• Update Time: 2025-06-07

2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF2N2/c9-7-4(2-10)1-5(3-13)6(14-7)8(11)12/h1,8H,2H2
• InChI Key： ABLSSSFDCPTPHJ-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C=C(C#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine

2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1805386-30-4) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This pyridine derivative is characterized by its unique substitution pattern, featuring a bromine atom at position 2, a chloromethyl group at position 3, a cyano group at position 5, and a difluoromethyl group at position 6. These substituents contribute to its distinctive chemical properties and potential applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and directed metallation techniques, to construct the pyridine ring with the desired substituents. The presence of electron-withdrawing groups such as bromine, cyano, and difluoromethyl significantly influences the electronic properties of the molecule, making it an attractive candidate for applications in electronics and optoelectronics.

One of the most promising areas of research involving 2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine is its potential use in the development of advanced materials. The molecule's ability to act as a building block for more complex structures has been explored in recent studies. For instance, it has been utilized in the synthesis of conjugated polymers that exhibit enhanced electrical conductivity and stability under harsh conditions. These polymers hold great promise for use in flexible electronics and energy storage devices.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have demonstrated that 2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine exhibits selective binding to certain protein domains, suggesting its utility in designing novel therapeutic agents. Furthermore, its stability under physiological conditions makes it a viable candidate for drug delivery systems.

The physical and chemical properties of 2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine have been extensively characterized using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These studies have provided insights into its molecular geometry, electronic transitions, and thermal stability. The compound's high melting point and low volatility make it suitable for use in high-temperature applications.

Environmental considerations are also a critical aspect of research involving this compound. Studies have been conducted to assess its biodegradability and environmental impact. Preliminary results indicate that 2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine undergoes slow degradation under natural conditions, highlighting the need for responsible handling and disposal practices to minimize ecological risks.

In conclusion, 2-Bromo-3-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1805386-30-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers in developing innovative solutions to contemporary challenges in science and technology.